![molecular formula C14H20O B13547053 (4-Ethylphenyl)cyclohexanol](/img/structure/B13547053.png)
(4-Ethylphenyl)cyclohexanol
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Overview
Description
(4-Ethylphenyl)cyclohexanol is an organic compound with the molecular formula C14H20O It consists of a cyclohexanol ring substituted with a 4-ethylphenyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
(4-Ethylphenyl)cyclohexanol can be synthesized through several methods. One common approach involves the hydrogenation of 4-ethylphenylcyclohexanone using a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas at elevated temperatures and pressures . Another method involves the reduction of 4-ethylphenylcyclohexanone using sodium borohydride (NaBH4) in an alcohol solvent .
Industrial Production Methods
Industrial production of this compound typically involves catalytic hydrogenation processes. The use of supported metal catalysts, such as nickel or palladium, is common in these processes. The reaction conditions often include temperatures ranging from 100°C to 200°C and hydrogen pressures of 10 to 50 bar .
Chemical Reactions Analysis
Types of Reactions
(4-Ethylphenyl)cyclohexanol undergoes various chemical reactions, including:
Substitution: It can undergo nucleophilic substitution reactions where the hydroxyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Chromium trioxide (CrO3) in acetic acid or potassium permanganate (KMnO4) in an alkaline medium.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or sodium borohydride (NaBH4) in methanol.
Substitution: Thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) for converting the hydroxyl group to a halide.
Major Products
Oxidation: (4-Ethylphenyl)cyclohexanone.
Reduction: (4-Ethylphenyl)cyclohexane.
Substitution: (4-Ethylphenyl)cyclohexyl chloride or bromide.
Scientific Research Applications
(4-Ethylphenyl)cyclohexanol has several applications in scientific research:
Comparison with Similar Compounds
Similar Compounds
4-Ethylphenol: An isomeric compound with a similar structure but lacking the cyclohexanol ring.
Cyclohexanol: A simpler compound with a cyclohexanol ring but without the 4-ethylphenyl group.
4-Ethylcyclohexanol: A compound with a similar cyclohexanol ring but with an ethyl group instead of the 4-ethylphenyl group.
Uniqueness
(4-Ethylphenyl)cyclohexanol is unique due to the presence of both the cyclohexanol ring and the 4-ethylphenyl group, which confer distinct chemical and physical properties.
Properties
Molecular Formula |
C14H20O |
---|---|
Molecular Weight |
204.31 g/mol |
IUPAC Name |
1-(4-ethylphenyl)cyclohexan-1-ol |
InChI |
InChI=1S/C14H20O/c1-2-12-6-8-13(9-7-12)14(15)10-4-3-5-11-14/h6-9,15H,2-5,10-11H2,1H3 |
InChI Key |
CAVRFJRTYOKPCS-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)C2(CCCCC2)O |
Origin of Product |
United States |
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